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Compound of Interest

Compound Name: 3,4-Dichlorobenzophenone

Cat. No.: B123610 Get Quote

Introduction
3,4-Dichlorobenzophenone is a substituted aromatic ketone that serves as a valuable

intermediate in the synthesis of pharmaceuticals and other fine chemicals. Its structure,

featuring a dichlorinated phenyl ring and a benzoyl group, makes it a versatile building block for

more complex molecules. This application note provides a detailed experimental protocol for

the synthesis of 3,4-Dichlorobenzophenone via a Friedel-Crafts acylation reaction. The

described method is intended for researchers, scientists, and professionals in the field of drug

development and organic synthesis.

The synthesis involves the reaction of 1,2-dichlorobenzene with benzoyl chloride in the

presence of a Lewis acid catalyst, anhydrous aluminum chloride. The electrophilic acylium ion,

generated in situ from benzoyl chloride and aluminum chloride, attacks the electron-rich 1,2-

dichlorobenzene ring to form the desired ketone.

Materials and Reagents
The following table summarizes the key reagents and their relevant properties for this protocol.
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Reagent/Materi
al

Chemical
Formula

Molar Mass (
g/mol )

CAS Number Key Hazards

1,2-

Dichlorobenzene
C₆H₄Cl₂ 147.00 95-50-1

Harmful if

swallowed,

Skin/eye irritant,

Toxic to aquatic

life[1][2]

Benzoyl Chloride C₇H₅ClO 140.57 98-88-4

Corrosive,

Lachrymator,

Harmful if

swallowed/inhale

d/in contact with

skin[3][4][5][6]

Anhydrous

Aluminum

Chloride

AlCl₃ 133.34 7446-70-0

Causes severe

skin burns and

eye damage,

Reacts violently

with water[7][8]

[9][10]

Dichloromethane

(DCM)
CH₂Cl₂ 84.93 75-09-2

Skin/eye irritant,

Suspected

carcinogen

Hydrochloric Acid

(conc.)
HCl 36.46 7647-01-0

Corrosive,

Causes severe

skin burns and

eye damage

Saturated

Sodium

Bicarbonate

NaHCO₃ 84.01 144-55-8
Not classified as

hazardous

Anhydrous

Magnesium

Sulfate

MgSO₄ 120.37 7487-88-9
Not classified as

hazardous
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Ethanol C₂H₅OH 46.07 64-17-5
Flammable liquid

and vapor

Experimental Protocol
This protocol outlines the synthesis of 3,4-Dichlorobenzophenone via Friedel-Crafts acylation.

1. Reaction Setup:

Assemble a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a

dropping funnel, and a reflux condenser.

Fit the top of the reflux condenser with a gas outlet connected to a gas trap (e.g., a bubbler

containing a dilute sodium hydroxide solution) to neutralize the evolved hydrogen chloride

gas.

Ensure all glassware is thoroughly dried in an oven and assembled while hot under a stream

of dry nitrogen or argon to maintain anhydrous conditions.

2. Reagent Preparation:

In the three-necked flask, add anhydrous aluminum chloride (14.7 g, 0.11 mol).

Add 50 mL of anhydrous dichloromethane (DCM) to the flask.

In the dropping funnel, prepare a solution of 1,2-dichlorobenzene (14.7 g, 0.10 mol) and

benzoyl chloride (14.1 g, 0.10 mol) in 30 mL of anhydrous DCM.

3. Reaction Execution:

Cool the suspension of aluminum chloride in DCM to 0-5 °C using an ice-water bath.

While stirring vigorously, add the solution from the dropping funnel to the cooled AlCl₃

suspension dropwise over a period of 30-45 minutes. Maintain the internal temperature

below 10 °C during the addition.
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After the addition is complete, remove the ice bath and allow the reaction mixture to warm to

room temperature.

Continue stirring the reaction mixture at room temperature for an additional 2-3 hours. The

progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

4. Work-up and Isolation:

Upon completion, cool the reaction mixture again in an ice-water bath.

Carefully and slowly pour the reaction mixture into a beaker containing 100 g of crushed ice

and 30 mL of concentrated hydrochloric acid. This should be done in a fume hood as large

quantities of HCl gas will be evolved.

Stir the resulting mixture until all the solids have dissolved.

Transfer the mixture to a 500 mL separatory funnel.

Separate the organic layer (bottom layer).

Extract the aqueous layer with two 30 mL portions of DCM.

Combine all the organic layers.

5. Purification:

Wash the combined organic layers sequentially with 50 mL of 2 M HCl, 50 mL of water, 50

mL of saturated sodium bicarbonate solution, and finally with 50 mL of brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter off the drying agent and remove the solvent (DCM) using a rotary evaporator.

The crude product obtained is a solid. Recrystallize the crude solid from ethanol to yield pure

3,4-Dichlorobenzophenone as light brown or off-white crystals.

Characterization Data
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The synthesized 3,4-Dichlorobenzophenone can be characterized by its physical and

spectroscopic properties.

Property Value Reference

Appearance
Light brown to pink-grey

crystalline powder
[11]

Melting Point 100-103 °C [11]

Molecular Formula C₁₃H₈Cl₂O [12]

Molar Mass 251.11 g/mol [12]

¹H NMR (CDCl₃)
δ (ppm): 7.85-7.75 (m, 3H),

7.65-7.45 (m, 5H)
[12]

¹³C NMR (CDCl₃)

δ (ppm): 194.8, 137.9, 137.2,

133.1, 132.8, 131.5, 130.3,

130.1, 129.2, 128.7

[12]

IR (KBr)

ν (cm⁻¹): ~1660 (C=O stretch),

~1590, 1470, 1450 (C=C

aromatic stretch), ~1280 (C-

CO-C stretch), ~820, 710 (C-H

bend)

[12]

Safety Precautions
All manipulations should be carried out in a well-ventilated fume hood.

Personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-

resistant gloves, must be worn at all times.

Anhydrous aluminum chloride is highly corrosive and reacts violently with water, releasing

heat and HCl gas. Handle with extreme care in a dry environment.[7][8][9][10]

Benzoyl chloride is corrosive, a lachrymator, and harmful. Avoid inhalation of vapors and

contact with skin and eyes.[3][4][5][6]
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1,2-Dichlorobenzene is harmful and an irritant. Avoid contact with skin and eyes.[1][2]

Dichloromethane (DCM) is a volatile solvent and a suspected carcinogen. Minimize

exposure through inhalation and skin contact.

The quenching of the reaction with ice/HCl is highly exothermic and releases large amounts

of HCl gas. Perform this step slowly and with adequate cooling and ventilation.
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1. Reaction Setup
(Anhydrous Conditions)

2. Charge Flask
- Anhydrous AlCl₃
- Anhydrous DCM

4. Cool AlCl₃ Suspension
(0-5 °C)

3. Prepare Dropping Funnel
- 1,2-Dichlorobenzene

- Benzoyl Chloride
- Anhydrous DCM

5. Dropwise Addition
(Maintain Temp < 10 °C)

6. Reaction
(Warm to RT, stir for 2-3h)

7. Quench
(Pour into Ice/HCl)

8. Extraction
- Separate Layers

- Extract Aqueous with DCM

9. Washing
(HCl, H₂O, NaHCO₃, Brine)

10. Drying & Concentration
- Dry with MgSO₄

- Filter & Evaporate Solvent

11. Purification
(Recrystallization from Ethanol)

12. Characterization
(MP, NMR, IR)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3,4-Dichlorobenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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